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Compound of Interest

Compound Name: Tetradecylamine

Cat. No.: B048621

Introduction

Tetradecylamine, also known as Myristylamine or 1-aminotetradecane, is a primary alkylamine
that has garnered significant attention across various scientific disciplines, including materials
science, pharmacology, and biotechnology. Its amphiphilic nature, characterized by a long
hydrophobic alkyl chain and a hydrophilic amine head, imparts unique surfactant properties
that are leveraged in a multitude of applications. This technical guide provides an in-depth
overview of Tetradecylamine, with a focus on its chemical properties, synthesis, and
applications, particularly in the realm of nanopatrticle synthesis and drug delivery, tailored for
researchers, scientists, and drug development professionals.

Core Properties of Tetradecylamine

Tetradecylamine is a versatile molecule with well-defined physical and chemical properties. A
summary of its key identifiers and physicochemical characteristics is presented below.
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Property Value Reference
CAS Number 2016-42-4
Molecular Formula Ci14H31N
Molecular Weight 213.40 g/mol
White to pinkish crystalline
Appearance .
solid
Melting Point 38-40 °C
Boiling Point 162 °C at 15 mmHg
Insoluble in water; soluble in
N organic solvents like
Solubility

chloroform, ether, and

benzene.

Synthesis of Tetradecylamine

The synthesis of Tetradecylamine can be achieved through various chemical routes. One
documented method involves the reaction of 1-tetradecene with N,N-dimethylchloramine in the
presence of a Lewis acid catalyst, followed by hydrolysis.

Experimental Protocol: Synthesis from 1-Tetradecene
Materials:

1-Tetradecene

N,N-dimethylchloramine

Aluminum chloride (AICI3)

Methylene chloride (CH2Clz2)

Diethyl ether ((CzHs)20)
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» Hydrochloric acid (HCI, 28% by weight)

o Water

Procedure:

A solution of N,N-dimethylchloramine in methylene chloride is chilled to -77 °C in a reactor.
e Aluminum chloride is added to the chilled solution, and the mixture is stirred for 5 minutes.
» Diethyl ether is then added, and stirring continues for an additional 5 minutes.

o A mixture of additional diethyl ether and 1-tetradecene is added to the stirred solution.

e The reaction mixture is heated to -35 °C and stirred for one hour.

e The reaction is quenched by the addition of hydrochloric acid and water, followed by stirring
for 30 minutes.

e The organic and aqueous layers are separated.
e The organic layer is washed again with hydrochloric acid and separated.
o The final organic layer is filtered to yield the tetradecylamine salt.

Applications in Nanotechnology and Drug Delivery

Tetradecylamine plays a crucial role as a capping agent and stabilizer in the synthesis of
various nanoparticles. Its primary function is to control the growth and prevent the
agglomeration of nanopatrticles, thereby ensuring their stability and desired size.[1][2] The
amine group coordinates with the surface of the metal nanocrystals, while the long alkyl chain
provides steric hindrance.[1]

Role as a Capping Agent in Nanoparticle Synthesis

The synthesis of nanopatrticles, such as those made of cadmium selenide (CdSe) or tin sulfide
(SnS), often utilizes long-chain primary amines like Tetradecylamine or its close structural
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analogs like octadecylamine.[1][3] These capping agents influence the final morphology and
photoluminescence properties of the synthesized nanocrystals.[1]

Below is a generalized workflow for the synthesis of nanoparticles using a long-chain amine as
a capping agent.
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Generalized workflow for nanoparticle synthesis using a capping agent.
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Utility in Drug Delivery Systems

In the context of drug delivery, long-chain amines like Tetradecylamine are integral
components of lipid nanoparticles (LNPs).[4][5] These LNPs are used to encapsulate and
deliver therapeutic agents, including small molecules, proteins, and nucleic acids like SIRNA
and mRNA.[6] The cationic nature of the amine headgroup at physiological pH facilitates
interaction with negatively charged cell membranes, promoting cellular uptake.[4]

Interaction with Cellular Mechanisms

While there is no direct evidence to suggest that Tetradecylamine itself modulates specific
intracellular signaling pathways, its role in drug delivery systems implies a significant interaction
with cellular machinery. As a component of LNPs, Tetradecylamine facilitates the entry of
therapeutic payloads into cells, primarily through endocytic pathways.

The cationic charge of the amine group on the LNP surface interacts with the negatively
charged cell surface, triggering endocytosis. Once inside the cell within an endosome, the
"proton sponge” effect can come into play. The amine groups become protonated in the acidic
environment of the endosome, leading to an influx of counter-ions and water, which causes
endosomal swelling and eventual rupture, releasing the therapeutic cargo into the cytoplasm.

The following diagram illustrates the general mechanism of cellular uptake of a lipid
nanoparticle containing a cationic lipid like Tetradecylamine.
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Cellular uptake of lipid nanoparticles facilitated by cationic lipids.
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Other Notable Applications

Beyond nanotechnology and drug delivery, Tetradecylamine serves as an important
intermediate in the synthesis of a variety of other chemicals. It is used in the production of:

Surfactants and detergents[7]

Corrosion inhibitors

Fungicides and other agrochemicals|[8]

Textile finishing agents

Conclusion

Tetradecylamine is a multifaceted primary amine with significant utility in both industrial and
research settings. Its properties as a surfactant and capping agent make it an invaluable tool in
the controlled synthesis of nanoparticles. Furthermore, its incorporation into lipid-based drug
delivery systems highlights its potential in the development of advanced therapeutics. For
researchers and professionals in drug development, a thorough understanding of
Tetradecylamine's properties and applications is crucial for harnessing its full potential in
creating innovative solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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